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Introduction

Ceftobiprole is a broad-spectrum, fifth-generation cephalosporin antibiotic with potent activity
against a wide range of Gram-positive and Gram-negative bacteria.[1][2][3] Notably, it is
effective against methicillin-resistant Staphylococcus aureus (MRSA) due to its high affinity for
penicillin-binding protein 2a (PBP2a).[4] Accurate and standardized antimicrobial susceptibility
testing (AST) is crucial for guiding appropriate clinical use, monitoring for the emergence of
resistance, and supporting drug development efforts. These application notes provide detailed
protocols for ceftobiprole susceptibility testing based on established guidelines from the Clinical
and Laboratory Standards Institute (CLSI) and the European Committee on Antimicrobial
Susceptibility Testing (EUCAST).

Data Presentation: Interpretive Criteria and Quality
Control Ranges

Accurate interpretation of susceptibility testing results requires adherence to established
minimum inhibitory concentration (MIC) breakpoints and quality control (QC) ranges. The
following tables summarize the current recommendations.

Table 1: Ceftobiprole MIC Breakpoints (ug/mL)
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Organism

CLSI (FDA) Breakpoint
(ng/mL)

EUCAST Breakpoint
(ng/mL)

Staphylococcus aureus

<2 (Susceptible), 4
(Intermediate), =8 (Resistant)

[5]

<2 (Susceptible), >2
(Resistant)[5][6]

Streptococcus pneumoniae

Not yet established by CLSI

<0.5 (Susceptible), >0.5
(Resistant)[4]

Enterobacterales

Not yet established by CLSI

<0.25 (Susceptible), >0.25
(Resistant)[4][7]

Non-species-specific (PK/PD)

Not Applicable

<4 (Susceptible), >4
(Resistant)[4][6]

Table 2: Quality Control (QC) Ranges for Ceftobiprole Susceptibility Testing

Acceptable QC Range

Quality Control Strain Method
(ng/mL)

Staphylococcus aureus ) o

Broth Microdilution 0.12 - 1[1]
ATCC® 29213
Escherichia coli ATCC® 25922  Broth Microdilution 0.03 - 0.12[1]
Pseudomonas aeruginosa ) o

Broth Microdilution 1-4[1]

ATCC® 27853

Streptococcus pneumoniae
ATCC® 49619

Broth Microdilution

0.004 - 0.03[1]

Haemophilus influenzae
ATCC® 49247

Broth Microdilution

0.12 - 1[1]

Enterococcus faecalis ATCC®
29212

Broth Microdilution

0.06 - 0.5[1]

Experimental Protocols

© 2025 BenchChem. All rights reserved.

2/9

Tech Support


https://journals.asm.org/doi/10.1128/aac.01402-24
https://journals.asm.org/doi/10.1128/aac.01402-24
https://pmc.ncbi.nlm.nih.gov/articles/PMC9280555/
https://pmc.ncbi.nlm.nih.gov/articles/PMC6118268/
https://pmc.ncbi.nlm.nih.gov/articles/PMC6118268/
https://www.jmilabs.com/data/posters/ceftobiprole_BJI_DMID_2022.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC6118268/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9280555/
https://www.liofilchem.com/images/brochure/mic_test_strip_patent/MTS39.pdf
https://www.liofilchem.com/images/brochure/mic_test_strip_patent/MTS39.pdf
https://www.liofilchem.com/images/brochure/mic_test_strip_patent/MTS39.pdf
https://www.liofilchem.com/images/brochure/mic_test_strip_patent/MTS39.pdf
https://www.liofilchem.com/images/brochure/mic_test_strip_patent/MTS39.pdf
https://www.liofilchem.com/images/brochure/mic_test_strip_patent/MTS39.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3132767?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

The following are detailed methodologies for the two most common methods for determining
ceftobiprole susceptibility: broth microdilution for MIC determination and disk diffusion.

Protocol 1: Broth Microdilution MIC Testing

This method determines the minimum inhibitory concentration (MIC) of ceftobiprole in a liquid
growth medium.[8]

Materials:

» Ceftobiprole powder

e Cation-Adjusted Mueller-Hinton Broth (CAMHB)
o Sterile 96-well microtiter plates

o Bacterial isolates and QC strains

e 0.5 McFarland turbidity standard

 Sterile saline (0.85% NaCl)

e Incubator (35 + 2°C)

Micropipettes and sterile tips
Procedure:
e Inoculum Preparation:

o From a fresh (18-24 hour) agar plate, select several well-isolated colonies of the test
organism.

o Suspend the colonies in sterile saline.

o Adjust the turbidity of the suspension to match a 0.5 McFarland standard. This
corresponds to approximately 1-2 x 108 CFU/mL.
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o Dilute this suspension to achieve a final inoculum concentration of approximately 5 x 103
CFU/mL in each well of the microtiter plate.[3]

Plate Preparation:

o Prepare serial twofold dilutions of ceftobiprole in CAMHB in a 96-well microtiter plate.

Inoculation:

o Add the standardized bacterial inoculum to each well of the microtiter plate containing the
ceftobiprole dilutions.[8]

o Include a growth control well (no antibiotic) and a sterility control well (no inoculum).

Incubation:

o Incubate the plates at 35 *+ 2°C for 16-20 hours in ambient air.[1][8]

MIC Determination:

o Following incubation, visually inspect the plates for bacterial growth.

o The MIC is the lowest concentration of ceftobiprole that completely inhibits visible growth
of the organism.[8]

Protocol 2: Disk Diffusion (Kirby-Bauer) Testing

This method assesses the susceptibility of a bacterial isolate to ceftobiprole by measuring the
diameter of the zone of growth inhibition around a disk impregnated with the antibiotic.[2]

Materials:

Ceftobiprole disks (30 ug)[2][9]

Mueller-Hinton agar (MHA) plates

Bacterial isolates and QC strains

0.5 McFarland turbidity standard
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» Sterile swabs

¢ Incubator (35 £ 2°C)

o Calipers or a ruler for measuring zone diameters
Procedure:

 Inoculum Preparation:

o Prepare a bacterial inoculum in sterile saline with a turbidity equivalent to a 0.5 McFarland
standard, as described for broth microdilution.[1]

e Plate Inoculation:

[¢]

Dip a sterile swab into the standardized inoculum suspension.

[¢]

Rotate the swab against the side of the tube to remove excess fluid.

[e]

Evenly streak the swab over the entire surface of a Mueller-Hinton agar plate to obtain a
confluent lawn of growth.[8]

[e]

Allow the agar surface to dry for 3-5 minutes before applying the disk.

e Disk Application:
o Aseptically apply a ceftobiprole 30 pg disk to the surface of the inoculated agar plate.
o Gently press the disk to ensure complete contact with the agar.

* Incubation:
o Invert the plates and incubate at 35 + 2°C for 16-20 hours in ambient air.[1]

e Zone Diameter Measurement:

o After incubation, measure the diameter of the zone of complete growth inhibition in
millimeters.
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o Interpret the results based on the zone diameter interpretive criteria provided by CLSI or
EUCAST.

Visualizations
Ceftobiprole Susceptibility Testing Workflow
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Caption: Workflow for Ceftobiprole Antimicrobial Susceptibility Testing.
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Mechanism of Ceftobiprole Action and Resistance
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Caption: Ceftobiprole's mechanism of action against susceptible and resistant bacteria.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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